Cas no 226930-89-8 (5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride)
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride
- 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride
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- MDL: MFCD13186220
- Inchi: 1S/C8H13ClN2.ClH/c1-7(2)5-11-6-10-4-8(11)3-9;/h4,6-7H,3,5H2,1-2H3;1H
- InChI Key: NRAKNQNFNBGTGQ-UHFFFAOYSA-N
- SMILES: C(N1C=NC=C1CCl)C(C)C.Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB217392-1 g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride; 95% |
226930-89-8 | 1 g |
€94.10 | 2023-07-20 | ||
| abcr | AB217392-5 g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride; 95% |
226930-89-8 | 5 g |
€186.30 | 2023-07-20 | ||
| abcr | AB217392-10 g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride; 95% |
226930-89-8 | 10 g |
€269.00 | 2023-07-20 | ||
| abcr | AB217392-25 g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride; 95% |
226930-89-8 | 25 g |
€465.60 | 2023-07-20 | ||
| abcr | AB217392-50 g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride; 95% |
226930-89-8 | 50 g |
€707.90 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1262722-5g |
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride |
226930-89-8 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB217392-1g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride, 95%; . |
226930-89-8 | 95% | 1g |
€94.10 | 2025-02-20 | |
| abcr | AB217392-5g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride, 95%; . |
226930-89-8 | 95% | 5g |
€186.30 | 2025-02-20 | |
| abcr | AB217392-10g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride, 95%; . |
226930-89-8 | 95% | 10g |
€269.00 | 2025-02-20 | |
| abcr | AB217392-25g |
5-(Chloromethyl)-1-isobutyl-1H-imidazole hydrochloride, 95%; . |
226930-89-8 | 95% | 25g |
€465.60 | 2025-02-20 |
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride
Comprehensive Overview of 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride (CAS No. 226930-89-8)
5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride (CAS No. 226930-89-8) is a specialized imidazole derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its chloromethyl and isobutyl functional groups, is widely utilized as a building block in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate for developing drug candidates, particularly in the fields of antimicrobial and anti-inflammatory agents. Researchers are increasingly interested in its potential due to the growing demand for novel therapeutic compounds.
The chemical properties of 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride (CAS No. 226930-89-8) have been extensively studied to understand its reactivity and stability. Its hydrochloride salt form enhances solubility, making it suitable for various organic synthesis applications. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Questions like "How to synthesize 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride?" or "What are its applications in drug discovery?" are frequently searched, reflecting its relevance in modern research.
In the context of AI-driven drug discovery, 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride has gained attention as a key intermediate for machine learning-based molecule design. Its structural versatility aligns with the search for small-molecule inhibitors targeting specific enzymes or receptors. Additionally, the compound's role in peptide modification and bioconjugation techniques is a hot topic, as these methods are critical for developing targeted therapies and diagnostic tools.
The safety and handling of 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride (CAS No. 226930-89-8) are often discussed in research forums. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Searches like "Is 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride toxic?" highlight user concerns, emphasizing the need for clear safety data sheets and handling guidelines.
From an industrial perspective, the scalability of 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride production is a critical factor. Manufacturers are exploring cost-effective synthesis routes to meet the rising demand from pharmaceutical companies and research institutions. The compound's compatibility with high-throughput screening platforms further underscores its utility in accelerating drug development pipelines.
In summary, 5-(chloromethyl)-1-isobutyl-1H-imidazole hydrochloride (CAS No. 226930-89-8) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its integration into cutting-edge research and alignment with sustainability goals make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound remains a highly sought-after reagent in modern laboratories.
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